Cas no 5787-69-9 (1-(4-methylphenyl)ethyl phenylcarbamate)

• Product Name: 1-(4-methylphenyl)ethyl phenylcarbamate
• CAS No: 5787-69-9
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 947698
• PubChem ID: 347212
• Update Time: 2025-04-19

1-(4-methylphenyl)ethyl phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)ethyl phenylcarbamate
• 1-(4-methylphenyl)ethyl N-phenylcarbamate
• Benzyl alcohol,.alpha.-dimethyl-, carbanilate
• DTXSID00324112
• p,.alpha.-Dimethylbenzyl alcohol phenylurethan
• NSC405756
• NSC-405756
• Benzenemethanol,4-dimethyl-, phenylcarbamate
• 5787-69-9

• Inchi： 1S/C16H17NO2/c1-12-8-10-14(11-9-12)13(2)19-16(18)17-15-6-4-3-5-7-15/h3-11,13H,1-2H3,(H,17,18)
• InChI Key： GIUFOURUWAGYTP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 255.12601
• Monoisotopic Mass: 255.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 348.5°C at 760 mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.598
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters